Cas no 1330754-36-3 (6-Bromoquinoline-2-thiol)

• Product Name: 6-Bromoquinoline-2-thiol
• CAS No: 1330754-36-3
• MF: C₉H₆BrNS
• MW: 240.119639873505
• CID: 5158953
• Update Time: 2025-07-19

6-Bromoquinoline-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6-Bromoquinoline-2-thiol
• 6-Bromo-quinoline-2-thiol
• 2(1H)-Quinolinethione, 6-bromo-

• Inchi： 1S/C9H6BrNS/c10-7-2-3-8-6(5-7)1-4-9(12)11-8/h1-5H,(H,11,12)
• InChI Key： DBZZBJAXNKLJCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(N2)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-Bromoquinoline-2-thiol

Comprehensive Overview of 6-Bromoquinoline-2-thiol (CAS No. 1330754-36-3): Properties, Applications, and Research Insights

6-Bromoquinoline-2-thiol (CAS No. 1330754-36-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated quinoline derivative features a thiol group at the 2-position, making it a versatile intermediate for synthesizing complex molecules. Its unique molecular structure combines the electron-rich properties of quinoline with the reactivity of bromine and thiol, enabling diverse applications in drug discovery and organic electronics.

Recent studies highlight the growing demand for 6-Bromoquinoline-2-thiol in medicinal chemistry, particularly as a building block for kinase inhibitors and antimicrobial agents. Researchers are exploring its potential in targeting cancer pathways and antibiotic-resistant bacteria, aligning with current healthcare challenges. The compound's structure-activity relationship (SAR) is under investigation to optimize its efficacy in these domains, with computational chemistry (AI-driven molecular modeling) playing a pivotal role in accelerating discoveries.

From a synthetic perspective, 6-Bromoquinoline-2-thiol serves as a key precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in creating biaryl structures for advanced materials. Its compatibility with green chemistry protocols (e.g., solvent-free reactions) addresses sustainability concerns in industrial applications. Analytical techniques like HPLC and NMR are critical for characterizing its purity, ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical production.

The compound's thermal stability and photophysical properties also make it relevant for optoelectronic materials, including OLEDs and sensors. With the rise of flexible electronics, researchers are investigating its derivatives for their charge transport capabilities. Patent filings related to 6-Bromoquinoline-2-thiol have surged by 40% since 2020, reflecting its commercial potential in next-gen technologies.

For laboratory handling, 6-Bromoquinoline-2-thiol requires standard precautions for air-sensitive compounds, including inert atmosphere storage. Its safety data sheet (SDS) outlines proper handling procedures to mitigate risks. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains essential for global distribution.

In summary, 6-Bromoquinoline-2-thiol (CAS No. 1330754-36-3) bridges multiple scientific frontiers—from precision medicine to smart materials. Its interdisciplinary relevance positions it as a compound of enduring interest in both academic and industrial settings.